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Compound of Interest

Compound Name: 1-Stearoyl-rac-glycerol-d35

Cat. No.: B1339738

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Stearoyl-rac-glycerol-d35 is a deuterated form of 1-stearoyl-rac-glycerol, a monoglyceride.
The incorporation of deuterium (3*H) atoms into the stearoyl chain makes it a valuable tool in
various analytical and research applications, particularly as an internal standard in mass
spectrometry-based analyses. Its chemical behavior is nearly identical to its non-deuterated
counterpart, but its increased mass allows for clear differentiation in mass spectra. This guide
provides a comprehensive overview of the known physical characteristics of 1-Stearoyl-rac-
glycerol-d35, along with relevant experimental protocols.

Core Physical and Chemical Properties

The physical properties of 1-Stearoyl-rac-glycerol-d35 are primarily derived from its molecular
structure. It is classified as a solid, appearing as a white to off-white powder[1]. Due to the high
degree of deuteration, its molecular weight is significantly higher than the non-deuterated form.

Quantitative Data Summary
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Property Value Source
Chemical Formula C21H7D3504 [1]
Molecular Weight 393.77 g/mol [1]
Appearance Solid [1]
Color White to off-white [1]
Purity 99.04% [1]

N DMSO: 20 mg/mL (50.79 mM)
Solubility ) o [1]
(requires sonication)

Powder: -20°C for 3 years; 4°C
N for 2 years. In solvent: -80°C
Storage Conditions [1]
for 6 months; -20°C for 1

month.

Note: Specific melting and boiling points for 1-Stearoyl-rac-glycerol-d35 are not readily
available in the provided search results. However, the melting range for the non-deuterated 1-
Stearoyl-rac-glycerol is reported to be between 133-136 °F (56-58 °C). It is expected that the
deuterated form will have a very similar melting point.

Experimental Protocols

Detailed experimental protocols for the characterization of 1-Stearoyl-rac-glycerol-d35 are not
available. However, standard methodologies for determining the physical properties of lipids
can be applied.

Determination of Melting Point (Capillary Method)

This method is suitable for determining the melting range of solid fats.
Materials:
e Melting point capillary tubes

e Thermometer
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o Beaker
e Heat source (e.g., hot plate with a water bath)
o Sample of 1-Stearoyl-rac-glycerol-d35

Procedure:

Ensure the sample is dry and finely powdered.

e Pack a small amount of the sample into a capillary tube to a height of about 10 mm.

» Attach the capillary tube to a thermometer.

o Suspend the thermometer in a beaker of water, ensuring the sample is below the water level.
» Heat the water bath slowly, at a rate of approximately 1-2°C per minute, while stirring.

* Record the temperature at which the substance begins to melt (the first appearance of
liquid).

e Record the temperature at which the substance is completely melted (the disappearance of
the last solid particle). The range between these two temperatures is the melting range.

Determination of Solubility

This protocol outlines a general procedure for assessing the solubility of a lipid in a given
solvent.

Materials:

Sample of 1-Stearoyl-rac-glycerol-d35

Various solvents (e.g., DMSO, ethanol, chloroform)

Vortex mixer

Sonicator
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e Analytical balance

e Volumetric flasks

Procedure:

Weigh a precise amount of 1-Stearoyl-rac-glycerol-d35.
e Add a small, measured volume of the chosen solvent to the solid.
» Vortex the mixture vigorously for 1-2 minutes.

« If the solid does not dissolve, place the mixture in a sonicator bath for 5-10 minutes. Gentle
heating may also be applied if the compound's stability at higher temperatures is known.

 Visually inspect the solution for any undissolved particles.

« If the solid dissolves completely, the solubility is at least the concentration calculated
(mass/volume).

« If the solid does not dissolve, gradually add more solvent in measured increments, repeating
steps 3-5 until the solid dissolves completely. The solubility can then be calculated.

Application as an Internal Standard

1-Stearoyl-rac-glycerol-d35 is primarily used as an internal standard in quantitative analysis,
particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-
mass spectrometry (GC-MS).[1] The workflow for its use is outlined below.
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Workflow for Use as an Internal Standard

Sample Preparation

Biological or Experimental Sample

'

Spike with known amount of
1-Stearoyl-rac-glycerol-d35

'

Lipid Extraction

Analytical Measurement

LC-MS or GC-MS Analysis

i

Detection of Analyte and
Internal Standard

Data Processing

Peak Area Integration

:

Calculate Peak Area Ratio
(Analyte / Internal Standard)

:

Quantify Analyte Concentration

Click to download full resolution via product page

Workflow for using 1-Stearoyl-rac-glycerol-d35 as an internal standard.
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Conclusion

1-Stearoyl-rac-glycerol-d35 is a well-defined, deuterated lipid with physical characteristics
that make it an excellent internal standard for quantitative mass spectrometry. While some
specific physical data points like a precise melting point require experimental determination, its
overall properties are consistent with those of other saturated monoglycerides. The provided
protocols offer a starting point for researchers to further characterize this compound and
effectively utilize it in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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